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Compound of Interest

Compound Name: lodine azide

Cat. No.: B078893

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the chemical properties of iodine
azide, a highly reactive and explosive inorganic compound. Due to its hazardous nature, this
guide is intended for informational purposes for professionals with appropriate expertise in
handling energetic materials.

Chemical Identity and Formula

lodine azide is an inter-pseudohalogen compound. Its chemical formula is presented in the

table below.
Compound Name Chemical Formula
lodine Azide INs

The molecular structure consists of an iodine atom covalently bonded to an azide group (-Ns).

Molar Mass and Composition

The molar mass of iodine azide is a critical parameter for stoichiometric calculations in
synthetic chemistry. The table below details the molar mass of the compound and the
contribution of its constituent elements.[1][2][3][4]
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_ Total Molar
Atomic Mass  Number of Mass
Component Symbol Mass ( g/mol
(g/mol) Atoms ) Percentage
lodine I 126.90447 1 126.90447 75.125%
Nitrogen N 14.0067 3 42.0201 24.875%

lodine Azide IN3 168.925 100%

Note: Molar masses are based on standard atomic weights.

Synthesis Protocol Overview

Caution: lodine azide is an explosive solid and should be handled with extreme care by trained
professionals in a controlled environment.

A common method for the preparation of iodine azide involves the reaction of silver azide with
elemental iodine.[1] This synthesis is typically performed in a non-aqueous solvent like
dichloromethane to prevent the decomposition of iodine azide by water.

The overall chemical reaction is as follows: AgNs + |12 - INs + Agl

A solution of iodine azide can be carefully evaporated to yield needle-shaped golden crystals.
[1] It can also be generated in situ for immediate use in subsequent reaction steps, which is a
safer approach to avoid isolating the explosive solid.[1]

Logical Relationship in Synthesis

The following diagram illustrates the relationship between reactants and products in the
synthesis of iodine azide.
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Caption: Synthesis of lodine Azide from Reactants.

Applications in Organic Synthesis

Despite its instability, iodine azide serves as a valuable reagent in specialized organic
synthesis. It can add across alkene double bonds, providing a pathway for the synthesis of
aziridines and vinyl azides.[1] These reactions leverage the high energy content and reactivity
of the azide group.[1] Professionals considering its use must consult detailed and peer-
reviewed experimental literature and adhere to all safety protocols for handling explosive
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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